Bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate
Overview
Description
Bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate is a chemical compound . The empirical formula is C28H52N2O4 . It is also known as bis(3,3,5,5-tetramethylpiperidin-4-yl) decanedioate .
Synthesis Analysis
Bis(2,2,6,6-tetramethyl-4-piperidinyl) maleate, a similar compound, is a key intermediate for the synthesis of new types of hindered amine light stabilizers (HALS). New synthetic routes to this compound are desirable . The synthesis involves using dimethyl maleate, 2,2,6,6-tetramethyl-4-piperidinol, and zeolite supported tetraisopropyl titanate as a catalyst .Molecular Structure Analysis
The molecular formula of this compound is C28H52N2O4 . The InChI Key is RWMYPXKVMUFMKS-UHFFFAOYSA-N .Future Directions
Bis(2,2,6,6-tetramethyl-4-piperidinyl) maleate is a key intermediate for the synthesis of new types of hindered amine light stabilizers (HALS), so new synthetic routes to this compound are desirable . This suggests that future research may focus on developing new synthetic methods for Bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate and similar compounds.
Mechanism of Action
Target of Action
Bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate, also known as a Hindered Amine Light Stabilizer (HALS), primarily targets polymers . It acts as a heat controller that can react with phenolic antioxidants incorporated in polymers .
Mode of Action
The compound interacts with its targets (polymers) by reacting with phenolic antioxidants incorporated in them . This reaction helps control the heat and thus, stabilizes the polymers against degradation.
Biochemical Pathways
It’s known that the compound plays a crucial role in the stabilization of polymers, particularly in strong light environments .
Result of Action
The primary result of the action of this compound is the stabilization of polymers. It helps to prevent or slow down spontaneous changes in and ageing of polymers .
Action Environment
The efficacy and stability of this compound are influenced by environmental factors such as temperature and light exposure. It is particularly effective in strong light environments, where it can improve the performance of plastics .
Biochemical Analysis
Biochemical Properties
Bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate is known to be a low molecular weight ultra violet (UV) hindered amine light stabilizer (HALS) made up of nitroxyl radicals . It acts as a heat controller that can react with phenolic antioxidants incorporated in polymers
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules and changes in gene expression
Properties
IUPAC Name |
bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H38N2O4/c1-18(2)10-14(11-19(3,4)22-18)26-16(24)9-17(25)27-15-12-20(5,6)23-21(7,8)13-15/h14-15,22-23H,9-13H2,1-8H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGBLGWVHPYOSAI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(CC(N1)(C)C)OC(=O)CC(=O)OC2CC(NC(C2)(C)C)(C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H38N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20361342 |
Source
|
| Record name | bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20361342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
382.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
56677-79-3 |
Source
|
| Record name | bis(2,2,6,6-tetramethylpiperidin-4-yl) propanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20361342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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